Cas no 859937-44-3 (2-Amino-5-bromo-4-isopropylbenzoic acid)

2-Amino-5-bromo-4-isopropylbenzoic acid structure
859937-44-3 structure
Product Name:2-Amino-5-bromo-4-isopropylbenzoic acid
CAS No:859937-44-3
MF:C10H12BrNO2
MW:258.111782073975
MDL:MFCD14706710
CID:821485
PubChem ID:70700337
Update Time:2025-04-19

2-Amino-5-bromo-4-isopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-bromo-4-isopropylbenzoic acid
    • 2-amino-5-bromo-4-propan-2-ylbenzoic acid
    • 2-AMino-4-Isopropyl-5-BroMobenzoic Acid
    • CS-0365046
    • AKOS016003116
    • DTXSID20743189
    • AMY884
    • 859937-44-3
    • 2-Amino-5-bromo-4-(propan-2-yl)benzoic acid
    • 2-Amino-5-bromo-4-isopropylbenzoicacid
    • SCHEMBL22662600
    • MDL: MFCD14706710
    • Inchi: 1S/C10H12BrNO2/c1-5(2)6-4-9(12)7(10(13)14)3-8(6)11/h3-5H,12H2,1-2H3,(H,13,14)
    • InChI Key: WYJXDUPRFXNOOH-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)O)=C(C=C1C(C)C)N

Computed Properties

  • Exact Mass: 257.00514g/mol
  • Monoisotopic Mass: 257.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.513

2-Amino-5-bromo-4-isopropylbenzoic acid Pricemore >>

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